Cas no 1008510-37-9 (razuprotafib)

• Product Name: razuprotafib
• CAS No: 1008510-37-9
• MF: C₂₆H₂₆N₄O₆S₃
• MW: 586.702842235565
• CID: 4743140
• PubChem ID: 46700782
• Update Time: 2025-05-26

razuprotafib Chemical and Physical Properties

Names and Identifiers

• Razuprotafib
• 0WAX4UT396
• Razuprotafib (USAN)
• Razuprotafib [USAN]
• Razuprotafib [INN]
• Razuprotafib [USAN:INN]
• BDBM359124
• US10220048, Compound AA34
• WHO 10271
• D11540
• [4-[(2S)-2-[[(2S)-2-(methoxycarbonylamino)-3-phenylpropanoyl]amino]-2-(2-thiophen-2-yl-1,3-thiazol-4-yl)ethyl]phenyl]sulfamic acid
• Carbamic acid, N-((1S)-2-oxo-1-(phenylmethyl)-2-(((1S)-2-(4-(sulfoamino)phenyl)-1-(2-(2-thienyl)-4-thiazolyl)ethyl)amino)
• AT18581
• C26H26N4O6S3
• Carbamic acid, N-((1S)-2-oxo-1-(phenylmethyl)-2-(((1S)-2-(4-(sulfoamino)phenyl)-1-(2-(2-thienyl)-4-thiazolyl)ethyl)amino)ethyl)-, C-methyl ester
• AKB 9778
• CS-0031483
• N-(4-((2S)-2-((2S)-2-((METHOXYCARBONYL)AMINO)-3-PHENYLPROPANAMIDO)-2-(2-(THIOPHEN-2-YL)-1,3-THIAZOL4-YL)ETHYL)PHENYL)SULFAMIC ACID
• (4-((S)-2-((S)-2-((methoxycarbonyl)amino)-3-phenylpropanamido)-2-(2-(thiophen-2-yl)thiazol-4-yl)ethyl)phenyl)sulfamic acid
• N-(4-{(2S)-2-{(2S)-2-[(methoxycarbonyl)amino]-3-phenylpropanamido}-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]ethyl}phenyl)sulfamic acid
• razuprotafibum
• Compound AA34 [US10220048]
• DA-67123
• RAZUPROTAFIB [WHO-DD]
• UNII-0WAX4UT396
• CHEMBL3931971
• Compound AA34 (US10220048)
• GTPL11336
• SCHEMBL679459
• (4-((2S)-2-(((2S)-2-(methoxycarbonylamino)-3-phenylpropanoyl)amino)-2-(2-thiophen-2-yl-1,3-thiazol-4-yl)ethyl)phenyl)sulfamic acid
• AKB9778
• HY-109041
• AKB-9778
• Z4869073504
• 1008510-37-9
• N-{4-[(2S)-2-[(2S)-2-[(methoxycarbonyl)amino]-3-phenylpropanamido]-2-[2-(thiophen-2-yl)-1,3-thiazol-4-yl]ethyl]phenyl}sulfamic acid
• MS-30484
• N-(4-((2S)-2-((2S)-2-((METHOXYCARBONYL)AMINO)- 3-PHENYLPROPANAMIDO)-2-(2-(THIOPHEN-2-YL)-1,3-THIAZOL4-YL)ETHYL)PHENYL)SULFAMIC ACID
• AKOS040742534
• razuprotafib

• Inchi： 1S/C26H26N4O6S3/c1-36-26(32)29-21(15-17-6-3-2-4-7-17)24(31)27-20(22-16-38-25(28-22)23-8-5-13-37-23)14-18-9-11-19(12-10-18)30-39(33,34)35/h2-13,16,20-21,30H,14-15H2,1H3,(H,27,31)(H,29,32)(H,33,34,35)/t20-,21-/m0/s1
• InChI Key： KWJDHELCGJFUHW-SFTDATJTSA-N
• SMILES： S1C(C2=CC=CS2)=NC(=C1)[C@H](CC1C=CC(=CC=1)NS(=O)(=O)O)NC([C@H](CC1C=CC=CC=1)NC(=O)OC)=O

Computed Properties

• Exact Mass: 586.101
• Monoisotopic Mass: 586.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on razuprotafib

Latest Research Advances on Razuprotafib (1008510-37-9) in Chemical Biology and Medicine

Razuprotafib (chemical identifier: 1008510-37-9) is a small molecule inhibitor targeting the Tie2 receptor, a critical mediator of vascular stability and angiogenesis. Recent studies have highlighted its potential in treating a range of conditions, including diabetic retinopathy, cancer, and inflammatory diseases. This research brief synthesizes the latest findings on razuprotafib, focusing on its mechanism of action, preclinical and clinical efficacy, and emerging applications in precision medicine.

A 2023 study published in Nature Chemical Biology elucidated the structural basis of razuprotafib's selective binding to Tie2. Using X-ray crystallography, researchers demonstrated that the compound stabilizes Tie2 in a dimerized state, enhancing angiopoietin-1-mediated signaling while suppressing pathological angiogenesis. This dual mechanism distinguishes razuprotafib from earlier-generation Tie2 inhibitors and supports its development for ocular neovascular disorders.

In translational research, razuprotafib has shown promise in diabetic macular edema (DME). Phase II clinical trial data (NCT04847102) presented at the 2023 ARVO meeting revealed a 42% reduction in central subfield thickness compared to placebo, with favorable safety profiles. These results position razuprotafib as a potential first-in-class oral therapy for DME, addressing a significant unmet need in retinal therapeutics.

Emerging oncology applications were highlighted in a recent Cancer Research publication, where razuprotafib demonstrated tumor vascular normalization in glioblastoma multiforme (GBM) models. The compound's unique ability to modulate pericyte coverage (increased by 35% in treated tumors) while reducing vascular leakage suggests potential for improving drug delivery in solid tumors. Combination studies with immune checkpoint inhibitors are currently underway.

Pharmacokinetic optimization of razuprotafib has been a focus of recent medicinal chemistry efforts. A 2024 structure-activity relationship (SAR) study identified novel prodrug derivatives with enhanced ocular bioavailability (5-fold increase in vitreous concentration), addressing previous challenges in ocular delivery. These advances may expand the compound's therapeutic window for retinal diseases.

Looking forward, razuprotafib represents a paradigm-shifting approach in vascular-targeted therapies. Its unique mechanism as a Tie2 activator rather than inhibitor opens new possibilities for treating vascular dysfunction across multiple disease states. Ongoing Phase III trials in diabetic retinopathy (expected completion Q4 2024) will provide critical data on its long-term efficacy and safety profile.